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Compound of Interest

Compound Name: Disperse blue 359

Cat. No.: B1585479

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 359, a synthetic dye belonging to the anthraquinone class, is a compound of
significant interest in various industrial and research applications. Primarily utilized as a
disperse dye for synthetic fibers such as polyester, its chemical properties also make it a
subject of study in materials science and toxicology. This technical guide provides a
comprehensive overview of the chemical structure, properties, and synthesis of Disperse Blue
359, tailored for a scientific audience.

Chemical Structure and Identification

The chemical identity of Disperse Blue 359 is well-established. It is an amino and ethylamino
substituted anthraquinone with a nitrile group.

Table 1: Chemical Identification of Disperse Blue 359
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Identifier Value

1-amino-4-(ethylamino)-9,10-dioxoanthracene-

IUPAC Name o
2-carbonitrile[1][2]
CAS Number 62570-50-7[1][2][3][4]
Molecular Formula C17H13N302[3][4][5]
Molecular Weight 291.31 g/mol [3][4]
An anthraquinone core with an amino group at
Chemical Structure position 1, an ethylamino group at position 4,

and a carbonitrile group at position 2.

Note: Some sources may incorrectly cite the molecular formula as C17H13NsO or C16H14N20x2.
The correct and most consistently reported formula is C17H13N3Oz.

Physicochemical Properties

Disperse Blue 359 exhibits properties characteristic of disperse dyes, notably low water
solubility and a high affinity for hydrophobic fibers. The available quantitative data on its
physicochemical properties are summarized below.

Table 2: Physicochemical Properties of Disperse Blue 359
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Property Value Source

Dark blue to very dark blue

Appearance solid [6]
Boiling Point (Predicted) 597.7 £ 50.0 °C [6]
Density (Predicted) 1.38 £ 0.1 g/cm3 [6]
Water Solubility (20°C) 6.7 pg/L [6]
Vapor Pressure (25°C) 0 Pa [6]
pKa (Predicted) 1.82 +0.20 [6]
LogP (20°C) 2.4 [6]
Solubility DMSO (Slightly) [6]

Experimental Protocols
Synthesis of Disperse Blue 359

The synthesis of Disperse Blue 359 is a multi-step process that starts from 1-
aminoanthraquinone. The general synthetic pathway involves sulfonation, chlorination,
amination, and cyanation.[5][7] The following is a representative experimental protocol derived
from patent literature.[7]

Experimental Workflow for the Synthesis of Disperse Blue 359

Click to download full resolution via product page
Caption: A simplified workflow for the synthesis of Disperse Blue 359.

Step 1: Sulfonation of 1-Aminoanthraquinone
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 In a suitable reaction vessel, dissolve 1-aminoanthraquinone in a solvent such as N,N-
dimethylformamide (DMF).

e Slowly add chlorosulfonic acid to the solution while maintaining the temperature at a
controlled level (e.g., 80-100°C).

 After the addition is complete, continue stirring the mixture at an elevated temperature for
several hours to ensure the completion of the reaction.

o Cool the reaction mixture and precipitate the product, 1-aminoanthraquinone-2-sulfonic acid,
by adding water.

« Filter the precipitate, wash it with water until neutral, and dry.
Step 2: Chlorination

e The 1-aminoanthraquinone-2-sulfonic acid is then converted to its corresponding sulfonyl
chloride. This can be achieved by reacting it with a chlorinating agent like thionyl chloride or
phosphorus pentachloride.

Step 3: Amination with Ethylamine

e The resulting 1-amino-2-sulfo-4-chloroanthraquinone is reacted with an excess of ethylamine
in a suitable solvent.

e The reaction is typically carried out under pressure and at an elevated temperature to
facilitate the nucleophilic substitution of the chloro group with the ethylamino group, yielding
1-amino-4-(ethylamino)anthraquinone-2-sulfonic acid.

Step 4: Cyanation

o The sulfonic acid group is then replaced by a nitrile group. This is achieved by reacting the
product from the previous step with a cyanide salt, such as sodium cyanide or potassium
cyanide, in a suitable solvent at an elevated temperature.

e Upon completion of the reaction, the crude Disperse Blue 359 is precipitated, filtered, and
washed.
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Purification:

The crude product can be purified by recrystallization from a suitable organic solvent or by
other chromatographic techniques to obtain a high-purity dye.

Analytical Characterization

A comprehensive characterization of the synthesized Disperse Blue 359 is crucial to confirm
its identity and purity. The following analytical techniques are recommended:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to elucidate the chemical structure and confirm the presence of the various functional
groups (ethyl, amino, aromatic protons, and the nitrile carbon).

e Mass Spectrometry (MS): High-resolution mass spectrometry can be employed to determine
the exact mass of the molecule and confirm its elemental composition.

« Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the characteristic
vibrational frequencies of the functional groups present, such as the N-H stretches of the
amino groups, the C=N stretch of the nitrile group, and the C=0 stretches of the
anthraquinone core.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis absorption spectrum in a suitable
solvent can be recorded to determine the maximum absorption wavelength (Amax), which is
characteristic of the dye's color.

Note: At the time of this writing, detailed, publicly available NMR, and IR spectra for Disperse
Blue 359 are limited.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific information in the scientific literature regarding the
involvement of Disperse Blue 359 in any defined biological signaling pathways. Toxicological
studies on disperse dyes, in general, suggest that some can be skin sensitizers. However, the
specific molecular mechanisms and signaling cascades that might be perturbed by Disperse
Blue 359 have not been elucidated. Further research is required to understand its potential
interactions with biological systems at a molecular level.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1585479?utm_src=pdf-body
https://www.benchchem.com/product/b1585479?utm_src=pdf-body
https://www.benchchem.com/product/b1585479?utm_src=pdf-body
https://www.benchchem.com/product/b1585479?utm_src=pdf-body
https://www.benchchem.com/product/b1585479?utm_src=pdf-body
https://www.benchchem.com/product/b1585479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

This technical guide has provided a detailed overview of the chemical structure and properties
of Disperse Blue 359. The provided information on its identification, physicochemical
properties, and a detailed synthesis protocol serves as a valuable resource for researchers and
professionals in chemistry and materials science. The lack of detailed public data on its
analytical characterization and biological activity highlights areas for future research to fully
understand the scientific and toxicological profile of this widely used dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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